Cas no 18109-11-0 (3-(3-formyl-1H-indol-1-yl)propanenitrile)

3-(3-Formyl-1H-indol-1-yl)propanenitrile is a versatile indole-based building block used in organic synthesis and pharmaceutical research. The compound features a reactive formyl group at the 3-position of the indole ring, enabling further functionalization through condensation or nucleophilic addition reactions. The propanenitrile moiety enhances solubility and provides an additional site for chemical modification. This intermediate is particularly valuable in the synthesis of heterocyclic compounds, bioactive molecules, and agrochemicals. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its utility in multistep synthetic routes.
3-(3-formyl-1H-indol-1-yl)propanenitrile structure
18109-11-0 structure
Product Name:3-(3-formyl-1H-indol-1-yl)propanenitrile
CAS No:18109-11-0
MF:C12H10N2O
MW:198.22060251236
MDL:MFCD00484155
CID:182861
PubChem ID:2063458
Update Time:2025-06-06

3-(3-formyl-1H-indol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-propanenitrile,3-formyl-
    • 3-(3-Formyl-1H-indol-1-yl)propanenitrile
    • 3-(3-formylindol-1-yl)propanenitrile
    • 3-(3-formyl-indol-1-yl)-propionitrile
    • AC1M14EC
    • AC1Q6PWV
    • BBL004262
    • CTK4D7805
    • STL137798
    • UTWRGCLFZOWWSI-UHFFFAOYSA-N
    • SCHEMBL6851183
    • MFCD00484155
    • BS-21780
    • CS-0206147
    • EN300-08743
    • 3-(3-Formyl-1H-indol-1-yl)propanenitrile, AldrichCPR
    • 18109-11-0
    • BB 0221236
    • Z56968790
    • DTXSID20366271
    • 1H-Indole-1-propanenitrile, 3-formyl-
    • FT-0691895
    • AKOS001057791
    • 3-(3-formyl-1H-indol-1-yl)propanenitrile
    • MDL： MFCD00484155
    • Inchi： 1S/C12H10N2O/c13-6-3-7-14-8-10(9-15)11-4-1-2-5-12(11)14/h1-2,4-5,8-9H,3,7H2
    • InChI Key： UTWRGCLFZOWWSI-UHFFFAOYSA-N
    • SMILES： O=CC1=CN(CCC#N)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 198.07900
  • Monoisotopic Mass: 198.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 434.4°C at 760 mmHg
  • Flash Point: 216.5°C
  • Refractive Index: 1.601
  • PSA: 45.79000
  • LogP: 2.36748

3-(3-formyl-1H-indol-1-yl)propanenitrile Security Information

3-(3-formyl-1H-indol-1-yl)propanenitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(3-formyl-1H-indol-1-yl)propanenitrile Pricemore >>

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